Cas no 1261772-95-5 (5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261772-95-5
• MF: C₁₂H₆ClF₃IN
• MW: 383.53542470932
• CID: 4983800
• Update Time: 2025-05-25

5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF3IN/c13-7-5-10(17)11(18-6-7)8-3-1-2-4-9(8)12(14,15)16/h1-6H
• InChI Key： OHBGESBNBRBKIM-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C1C=CC=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine

Research Briefing on 5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261772-95-5)

5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261772-95-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethylphenyl and halogenated pyridine moieties, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The compound's structural features, particularly the presence of iodine and chlorine atoms, make it a versatile intermediate in cross-coupling reactions, which are pivotal in the synthesis of complex molecules. Recent publications highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions, enabling the construction of diverse pharmacophores. Additionally, the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits that are highly desirable in drug candidates targeting central nervous system (CNS) disorders and oncology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of 5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine on specific kinase enzymes implicated in cancer progression. The compound demonstrated notable activity against Bruton's tyrosine kinase (BTK) and epidermal growth factor receptor (EGFR), suggesting its potential as a lead compound for kinase inhibitor development. Further in vitro assays revealed a favorable selectivity profile, minimizing off-target effects—a critical consideration in drug design.

Another area of investigation involves the compound's role in positron emission tomography (PET) tracer development. Due to the iodine atom's ability to undergo isotopic substitution, researchers have successfully radiolabeled the compound with iodine-124 for imaging applications. Preliminary results indicate its utility in tracking tumor metabolism and receptor occupancy, offering a non-invasive tool for diagnostic and therapeutic monitoring in oncology.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies have identified issues related to its oral bioavailability and plasma stability, prompting efforts to develop prodrug derivatives or formulation strategies to enhance its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to address these limitations and accelerate its transition into clinical trials.

In conclusion, 5-Chloro-3-iodo-2-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261772-95-5) represents a multifaceted compound with significant potential in drug discovery and diagnostic applications. Ongoing research continues to uncover its mechanistic insights and therapeutic possibilities, positioning it as a valuable asset in the chemical biology and pharmaceutical toolkit. Future studies will likely focus on structural optimization and translational research to realize its full clinical potential.